![molecular formula C18H17N3O B5764666 N-(1-allyl-1H-benzimidazol-2-yl)-4-methylbenzamide](/img/structure/B5764666.png)
N-(1-allyl-1H-benzimidazol-2-yl)-4-methylbenzamide
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Overview
Description
N-(1-allyl-1H-benzimidazol-2-yl)-4-methylbenzamide, also known as ABM, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. ABM is a benzimidazole derivative that has been synthesized through a series of reactions, and its properties make it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of N-(1-allyl-1H-benzimidazol-2-yl)-4-methylbenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. In cancer cells, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. This leads to the accumulation of DNA damage and cell death. In bacteria and fungi, this compound has been shown to disrupt the cell membrane, leading to cell death.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, depending on the application. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death, and inhibit cell proliferation. In bacteria and fungi, this compound has been shown to disrupt the cell membrane, leading to cell death. In material science, this compound has been used as a building block for the synthesis of functional materials, such as metal-organic frameworks and covalent organic frameworks.
Advantages and Limitations for Lab Experiments
N-(1-allyl-1H-benzimidazol-2-yl)-4-methylbenzamide has several advantages for use in lab experiments, including its high yield and purity, and its ability to be synthesized in large quantities. However, this compound also has some limitations, including its limited solubility in certain solvents, and its potential toxicity at high concentrations. These limitations must be taken into account when designing experiments using this compound.
Future Directions
There are several potential future directions for research on N-(1-allyl-1H-benzimidazol-2-yl)-4-methylbenzamide. In medicinal chemistry, further investigation is needed to determine the full extent of its anti-cancer properties, and to optimize its efficacy and safety. In material science, this compound could be used as a building block for the synthesis of new materials with specific properties, such as catalytic activity or gas storage capacity. In environmental science, this compound could be used to develop new water treatment technologies for the removal of heavy metals from contaminated water.
Conclusion
In conclusion, this compound, or this compound, is a promising compound with potential applications in medicinal chemistry, material science, and environmental science. Its synthesis has been optimized to achieve high yield and purity, and its properties have been studied extensively. Further research is needed to fully understand its mechanism of action and to explore its potential in various fields.
Synthesis Methods
The synthesis of N-(1-allyl-1H-benzimidazol-2-yl)-4-methylbenzamide involves several steps, starting with the reaction of 4-methylbenzoyl chloride and 1-allyl-1H-benzimidazole in the presence of a base. This results in the formation of 4-methyl-N-(1-allyl-1H-benzimidazol-2-yl)benzamide, which is then treated with thionyl chloride to obtain the final product, this compound. The synthesis of this compound has been optimized to achieve high yield and purity, making it a reliable compound for scientific research.
Scientific Research Applications
N-(1-allyl-1H-benzimidazol-2-yl)-4-methylbenzamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has been investigated for its anti-cancer properties, with promising results in vitro. This compound has also been shown to have antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics.
In material science, this compound has been used as a building block for the synthesis of functional materials, such as metal-organic frameworks and covalent organic frameworks. These materials have potential applications in gas storage, catalysis, and sensing.
In environmental science, this compound has been studied for its ability to remove heavy metals from contaminated water. This compound has been shown to be an effective adsorbent for metals such as lead and cadmium, making it a potential candidate for the development of water treatment technologies.
properties
IUPAC Name |
4-methyl-N-(1-prop-2-enylbenzimidazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O/c1-3-12-21-16-7-5-4-6-15(16)19-18(21)20-17(22)14-10-8-13(2)9-11-14/h3-11H,1,12H2,2H3,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGLRJCZKMYQNKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=NC3=CC=CC=C3N2CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49644167 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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